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Compound of Interest

5-Amino-3-methylpyridine-2-
Compound Name:
carbonitrile

cat. No.: B1288888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological activities of 5-Amino-3-methylpyridine-2-carbonitrile. The
information is intended to support research and development efforts in medicinal chemistry and

drug discovery.

Core Physicochemical Properties

Quantitative data for 5-Amino-3-methylpyridine-2-carbonitrile and its isomers are
summarized below. While experimental data for the target compound is limited, predicted
values and data from structurally similar molecules offer valuable insights.
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5-Amino-3- 2-Amino-3- 6-Amino-2- 3-Amino-2-
Property methylpyridine  methyl-5- methylpyridine cyano-5-
-2-carbonitrile cyanopyridine  -3-carbonitrile methylpyridine
Molecular
C7H7Ns3 C7H7Ns C7H7Ns3 C7H7Ns3
Formula
Molecular Weight  133.15 g/mol 133.15 g/mol 133.15 g/mol 133.15 g/mol
Melting Point ]
0 No data available 196 - 204 160.0 - 170.0 154
- _ 370.3+42.0 _ _ _
Boiling Point (°C) ] No data available  No data available  No data available
(Predicted)
0.91+0.20 _ _ _
pKa ) No data available  No data available  No data available
(Predicted)
logP No data available No data available  No data available  No data available
Solubility No data available  No data available No data available  No data available

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Amino-3-
methylpyridine-2-carbonitrile is not readily available in the reviewed literature, a general
pathway can be inferred from the synthesis of related compounds. A potential synthetic route,
adapted from analogous preparations, is outlined below.
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Potential Synthesis Workflow for 5-Amino-3-methylpyridine-2-carbonitrile

Starting Material
2-Chloro-3-methylpyridine

HNOs, H2SO04

Step 1: Nitration

Nitration

2-Chloro-3-methyl-5-nitropyridine

Zn(CN)z, Pd(PPhs)s

Step 2: Qyanation

5-Amino-3-methyl-2-nitropyridine-2-carbonitrile

e.g., Hz, Pd/C

Step 3: I;'eduction

5-Amino-3-methylpyridine-2-carbonitrile

Click to download full resolution via product page
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Caption: A potential multi-step synthesis workflow for 5-Amino-3-methylpyridine-2-
carbonitrile.

Detailed Methodologies (Adapted from Analogous

Syntheses)
Step 1: Nitration of 2-Chloro-3-methylpyridine

o Apparatus: A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer.

e Procedure: a. To the flask, add concentrated sulfuric acid (5-10 molar equivalents relative to
the starting material). b. Cool the acid to 0-5 °C in an ice-salt bath. c. Slowly add 2-chloro-3-
methylpyridine (1.0 eq.) to the stirred sulfuric acid, maintaining the temperature below 10 °C.
d. Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1-1.2 eq.) to
concentrated sulfuric acid (2-3 eq.) in a separate flask, pre-cooled to 0 °C. e. Add the
nitrating mixture dropwise to the solution

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Amino-3-
methylpyridine-2-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288888#physicochemical-properties-of-5-amino-3-
methylpyridine-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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